Cas no 1216342-37-8 (4-bromo-2-(3-hydroxyprop-1-en-1-yl)-6-methoxyphenol)

• Product Name: 4-bromo-2-(3-hydroxyprop-1-en-1-yl)-6-methoxyphenol
• CAS No: 1216342-37-8
• MF: C₁₀H₁₁BrO₃
• MW: 259.096542596817
• CID: 6147468
• PubChem ID: 83814882
• Update Time: 2025-10-30

4-bromo-2-(3-hydroxyprop-1-en-1-yl)-6-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• 4-bromo-2-(3-hydroxyprop-1-en-1-yl)-6-methoxyphenol
• EN300-1911927
• 1216342-37-8

• Inchi： 1S/C10H11BrO3/c1-14-9-6-8(11)5-7(10(9)13)3-2-4-12/h2-3,5-6,12-13H,4H2,1H3/b3-2+
• InChI Key： RTJIXLPWUGMRQJ-NSCUHMNNSA-N
• SMILES： BrC1C=C(C(=C(/C=C/CO)C=1)O)OC

Computed Properties

• Exact Mass: 257.98916g/mol
• Monoisotopic Mass: 257.98916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 49.7Ų

Additional information on 4-bromo-2-(3-hydroxyprop-1-en-1-yl)-6-methoxyphenol

Chemical Profile of 4-bromo-2-(3-hydroxyprop-1-en-1-yl)-6-methoxyphenol (CAS No: 1216342-37-8)

4-bromo-2-(3-hydroxyprop-1-en-1-yl)-6-methoxyphenol, identified by its CAS number 1216342-37-8, is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of phenolic derivatives, characterized by the presence of hydroxyl and bromine substituents on a benzene ring, along with an allyl group. The structural features of this molecule make it a versatile intermediate in the synthesis of various biologically active compounds, particularly in the development of novel therapeutic agents.

The bromo and methoxy functional groups in the molecule contribute to its reactivity, enabling it to participate in a wide range of chemical transformations. These include nucleophilic aromatic substitution reactions, cross-coupling reactions, and various other synthetic protocols that are commonly employed in medicinal chemistry. The allyl side chain provides an additional point of functionalization, allowing for further derivatization and the introduction of diverse pharmacophores.

In recent years, there has been growing interest in phenolic compounds due to their broad spectrum of biological activities. Studies have demonstrated that many phenols exhibit antioxidant, anti-inflammatory, and antimicrobial properties. The presence of both hydroxyl and bromine groups in 4-bromo-2-(3-hydroxyprop-1-en-1-yl)-6-methoxyphenol enhances its potential as a precursor for synthesizing compounds with enhanced biological efficacy. The hydroxypropenyl moiety further contributes to its structural complexity, enabling the formation of stereoisomers that may exhibit different pharmacological profiles.

One of the most compelling aspects of this compound is its utility in the synthesis of small-molecule inhibitors targeting various disease pathways. For instance, recent research has highlighted the role of phenolic derivatives in modulating enzyme activity, particularly kinases and phosphatases that are implicated in cancer and inflammatory diseases. The bromo atom serves as a handle for palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Heck couplings, which are pivotal in constructing biaryl structures found in many drug candidates.

The methoxy group not only influences the electronic properties of the aromatic ring but also provides a site for further functionalization via methylation or demethylation reactions. This flexibility makes 4-bromo-2-(3-hydroxyprop-1-en-1-yl)-6-methoxyphenol a valuable building block for generating libraries of compounds for high-throughput screening. Such libraries are essential in drug discovery pipelines, where large numbers of molecules are synthesized and tested for their biological activity.

Recent advancements in synthetic methodologies have further expanded the utility of this compound. For example, transition-metal-catalyzed C-H activation techniques have enabled direct functionalization at positions adjacent to existing substituents, streamlining synthetic routes. Additionally, photoredox catalysis has been employed to introduce new functional groups through controlled oxidation or reduction processes. These innovations have made it possible to access previously inaccessible derivatives with enhanced potency and selectivity.

The biological activity of 4-bromo-2-(3-hydroxyprop-1-en-1-yl)-6-methoxyphenol has been explored in several preclinical studies. Initial investigations have revealed promising results in inhibiting the growth of certain cancer cell lines by modulating key signaling pathways. The hydroxyl group interacts with biological targets through hydrogen bonding, while the bromine atom can engage in halogen bonding or participate in electrophilic aromatic substitution reactions within protein active sites. These interactions contribute to the compound's ability to disrupt normal cellular processes in disease-relevant pathways.

The allyl group presents an additional layer of complexity, as it can undergo various transformations depending on reaction conditions. For instance, it can be oxidized to form an aldehyde or ketone, or it can be converted into an ester or amide through nucleophilic addition reactions. These transformations open up numerous possibilities for generating structurally diverse derivatives with tailored biological activities.

In conclusion, 4-bromo-2-(3-hydroxyprop-1-en-1-yl)-6-methoxyphenol (CAS No: 1216342-37-8) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features make it an excellent candidate for synthesizing novel therapeutic agents targeting various diseases. The ongoing exploration of its chemical properties and biological activities continues to uncover new possibilities for its application in medicine and beyond.